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Compound of Interest

N,N-Dimethylphenothiazine-2-
Compound Name: )
sulphonamide

Cat. No.: B094318

Welcome to the technical support center for N,N-Dimethylphenothiazine-2-sulphonamide
(CAS 1090-78-4). This guide provides essential information for researchers, scientists, and
drug development professionals on the proper handling, storage, and use of this compound.

Frequently Asked Questions (FAQSs)

Q1: What is N,N-Dimethylphenothiazine-2-sulphonamide?

N,N-Dimethylphenothiazine-2-sulphonamide is a derivative of phenothiazine.
Phenothiazines are a class of heterocyclic compounds known for their use in antipsychotic and
antihistaminic drugs. This particular compound is also identified by the synonym 2-Dimethyl
amino sulfonyl phenthiazine.

Q2: What are the primary hazards associated with this compound?

N,N-Dimethylphenothiazine-2-sulphonamide is classified as harmful and an irritant. Key
hazard statements include:

e H302: Harmful if swallowed.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

The GHS pictogram associated with this compound is GHSO07 (Harmful/lrritant), and the signal
word is "Warning".

Q3: What personal protective equipment (PPE) should | use when handling this compound?

It is essential to wear appropriate personal protective equipment to minimize exposure. This
includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Clothing: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area. If dust or fumes are likely to be
generated, use a respirator.

The precautionary phrase P280 specifically advises wearing protective gloves, protective
clothing, and eye/face protection.

Q4: How should | store N,N-Dimethylphenothiazine-2-sulphonamide?

Proper storage is crucial to maintain the stability and integrity of the compound. Recommended
storage conditions are:

o Keep the container tightly sealed and in a dry environment.
o Store in a refrigerator at 2-8°C.

Q5: What is the appearance and solubility of this compound?
e Appearance: It is a light orange to light brown solid.

e Solubility: It is slightly soluble in chloroform, DMSO, and methanol.
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Issue Encountered

Possible Cause

Recommended Solution

Compound will not dissolve

Incorrect solvent selection.

The compound is slightly
soluble in DMSO, methanol,
and chloroform. Gentle
warming or sonication may aid
dissolution. Avoid using water

as it is not a suitable solvent.

Skin or eye irritation occurs

Accidental exposure.

Skin: Immediately wash the
affected area with plenty of
soap and water. Remove
contaminated clothing. Eyes:
Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing.
Seek medical advice if irritation

persists.

Inhalation of dust/powder

Improper handling outside of a

ventilated area.

Move the individual to fresh air
and keep them comfortable for
breathing. If the person feels
unwell, seek immediate

medical attention.

Accidental ingestion

Failure to follow safety
protocols (e.g., eating or
drinking in the lab).

Rinse the mouth with water. Do
NOT induce vomiting.
Immediately call a POISON
CENTER or doctor.

Quantitative Data Summary
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Property Value Source
CAS Number 1090-78-4
Molecular Formula C14H14N202S2
Molecular Weight 306.40 g/mol
Appearance Ligr.n Orange to Light Brown
Solid
Purity 95%
LogP 2.682
Storage Temperature 2-8°C

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in DMSO

o Pre-weighing: Allow the container of N,N-Dimethylphenothiazine-2-sulphonamide to
equilibrate to room temperature before opening to prevent condensation.

e Weighing: In a fume hood, carefully weigh the desired amount of the solid compound into a
sterile, chemically resistant vial (e.g., glass or polypropylene).

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve the

desired stock concentration.

» Dissolution: Cap the vial tightly and vortex or sonicate at room temperature until the solid is
completely dissolved. Gentle warming may be applied if necessary.

o Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw
cycles. Ensure the vials are tightly sealed to prevent moisture absorption by the DMSO.

Visualizations

General Handling Workflow for N,N-Dimethylphenothiazine-2-sulphonamide
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Caption: A workflow diagram illustrating the key steps for safe handling and preparation of N,N-
Dimethylphenothiazine-2-sulphonamide solutions.

Troubleshooting Logic for Dissolution Issues
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Caption: A decision tree for troubleshooting common issues encountered when dissolving N,N-
Dimethylphenothiazine-2-sulphonamide.

Proposed General Mechanism of Action for Sulfonamides

As a sulfonamide, this compound likely interferes with the folic acid synthesis pathway in
susceptible microorganisms. This is a common mechanism for this class of compounds.
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 To cite this document: BenchChem. [Technical Support Center: N,N-Dimethylphenothiazine-
2-sulphonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094318#handling-and-storage-of-n-n-
dimethylphenothiazine-2-sulphonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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